3-(4-methoxybenzyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-1-[[4-(trifluoromethyl)phenyl]methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H18F3N3O3/c1-32-18-10-6-16(7-11-18)14-29-21(30)20-19(3-2-12-27-20)28(22(29)31)13-15-4-8-17(9-5-15)23(24,25)26/h2-12H,13-14H2,1H3
• InChI Key: ZJLZZCBSKRUFLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H18F3N3O3
• Molecular Weight: 441.4 g/mol
• CAS No.: 921774-76-7

Description

3-(4-methoxybenzyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H18F3N3O3 and its molecular weight is 441.41. The purity is usually 95%.
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Scientific Research Applications

Nonlinear Optical Properties

The study of novel styryl dyes, closely related to the compound , revealed significant third-order nonlinear optical properties. These properties include a high nonlinear refractive index, nonlinear absorption coefficient, and an effective third-order susceptibility. The dyes demonstrated optical power limiting behavior due to two-photon absorption phenomena, making them promising materials for nonlinear optical device applications (Shettigar et al., 2009).

Antimicrobial Activity and DNA Interaction

Organotin(IV) complexes incorporating structural motifs similar to the queried compound have been synthesized and characterized. These complexes exhibited antimicrobial activity against various strains, and some showed significant DNA-binding capabilities. The ability to interact with DNA suggests potential applications in biomedicine and pharmacology (Prasad et al., 2010).

Herbicidal Activities

Compounds featuring a 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione core, which is structurally related to the compound of interest, have shown notable herbicidal activities. Specifically, derivatives such as 3-(4-fluorobenzyl)-6-trifluoromethyl)pyrimidine-2,4(1H,3H)-dione exhibited high efficacy against certain plant species at low concentrations, indicating potential as herbicides (Huazheng, 2013).

Non-Peptide Antagonist for LHRH Receptor

A compound structurally similar to the one has been identified as a potent and orally active non-peptide antagonist for the human luteinizing hormone-releasing hormone (LHRH) receptor. This discovery opens up new avenues for the treatment of sex-hormone-dependent diseases, highlighting the therapeutic potential of such molecules (Sasaki et al., 2003).